2-(2,4-dichlorophenyl)-3-[5-(1-pyrrolidinyl)-2-furyl]acrylonitrile

• IUPAC Name: (E)-2-(2,4-dichlorophenyl)-3-(5-pyrrolidin-1-ylfuran-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C17H14Cl2N2O/c18-13-3-5-15(16(19)10-13)12(11-20)9-14-4-6-17(22-14)21-7-1-2-8-21/h3-6,9-10H,1-2,7-8H2/b12-9-
• InChI Key: PRTMEEGEOSJLDP-XFXZXTDPSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=C(O2)C=C(C#N)C3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: C1CCN(C1)C2=CC=C(O2)/C=C(/C#N)\C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H14Cl2N2O
• Molecular Weight: 333.2 g/mol

Description

2-(2,4-dichlorophenyl)-3-[5-(1-pyrrolidinyl)-2-furyl]acrylonitrile, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It was first synthesized in 1986 by researchers at the University of Regensburg in Germany. Since then, it has been widely used in scientific research to study the role of adenosine receptors in various physiological processes.

Mechanism of Action

2-(2,4-dichlorophenyl)-3-[5-(1-pyrrolidinyl)-2-furyl]acrylonitrile works by selectively blocking the adenosine A1 receptor. This receptor is involved in regulating the release of neurotransmitters in the brain and the dilation of blood vessels. By blocking this receptor, 2-(2,4-dichlorophenyl)-3-[5-(1-pyrrolidinyl)-2-furyl]acrylonitrile can alter the physiological processes that are regulated by adenosine.
Biochemical and Physiological Effects:
2-(2,4-dichlorophenyl)-3-[5-(1-pyrrolidinyl)-2-furyl]acrylonitrile has been shown to have a variety of biochemical and physiological effects in scientific studies. For example, it has been shown to reduce blood pressure in animal models, suggesting that it may have potential as a treatment for hypertension. It has also been shown to reduce inflammation in the lungs, suggesting that it may have potential as a treatment for respiratory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,4-dichlorophenyl)-3-[5-(1-pyrrolidinyl)-2-furyl]acrylonitrile in scientific research is that it is a selective antagonist of the adenosine A1 receptor. This means that it can be used to specifically study the role of this receptor in various physiological processes. However, one limitation of using 2-(2,4-dichlorophenyl)-3-[5-(1-pyrrolidinyl)-2-furyl]acrylonitrile is that it can have off-target effects on other adenosine receptors, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research involving 2-(2,4-dichlorophenyl)-3-[5-(1-pyrrolidinyl)-2-furyl]acrylonitrile. For example, it could be used to study the role of adenosine A1 receptors in the development of neurological disorders such as Alzheimer's disease and Parkinson's disease. It could also be used to study the role of adenosine A1 receptors in the regulation of glucose metabolism, which could have implications for the treatment of diabetes. Additionally, it could be used to study the role of adenosine A1 receptors in the regulation of immune function, which could have implications for the treatment of autoimmune diseases.

Synthesis Methods

The synthesis of 2-(2,4-dichlorophenyl)-3-[5-(1-pyrrolidinyl)-2-furyl]acrylonitrile involves a series of chemical reactions. The starting material is 2,4-dichlorophenylacetonitrile, which is reacted with furfurylamine to form 2-(2,4-dichlorophenyl)-3-(furfurylamino)acrylonitrile. This compound is then treated with pyrrolidine to form the final product, 2-(2,4-dichlorophenyl)-3-[5-(1-pyrrolidinyl)-2-furyl]acrylonitrile.

Scientific Research Applications

2-(2,4-dichlorophenyl)-3-[5-(1-pyrrolidinyl)-2-furyl]acrylonitrile is primarily used in scientific research to study the role of adenosine A1 receptors in various physiological processes. Adenosine is a naturally occurring molecule in the body that plays a role in regulating blood flow, heart rate, and other physiological processes. Adenosine receptors are found throughout the body and are involved in many different functions.